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Compound of Interest

Compound Name: Scandium perchlorate

Cat. No.: B084359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the crystal structure and synthesis of

anhydrous scandium(III) perchlorate, Sc(ClO₄)₃. The information is compiled from available

scientific literature to aid researchers and professionals in understanding the key

characteristics of this compound.

Crystallographic Data
Anhydrous scandium(III) perchlorate crystallizes in a quadratic system. The established lattice

parameters are summarized in the table below. To date, a full single-crystal X-ray diffraction

study providing atomic coordinates and space group information has not been widely reported

in publicly accessible literature.

Parameter Value Reference

Crystal System Quadratic [1]

a 4.1199(5) Å [1]

c 24.5010(5) Å [1]
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Spectroscopic studies, including infrared and Raman spectroscopy, have indicated that the

perchlorate (ClO₄⁻) groups in anhydrous scandium(III) perchlorate act as bidentate ligands.[1]

This suggests a coordination environment where the scandium(III) ion is bonded to oxygen

atoms from the perchlorate groups. The molecular structure is reported to be comparable to

that of anhydrous gallium(III) perchlorate.[1]

Experimental Protocols
The synthesis of anhydrous scandium(III) perchlorate has been described by Favier and

Pascal (1991).[1] The following protocol is based on their reported method.

Synthesis of Anhydrous Scandium(III) Perchlorate
Materials:

Hydrated scandium(III) chloride (ScCl₃·nH₂O)

Dichlorine hexoxide (Cl₂O₆)

Procedure:

Reaction: Hydrated scandium(III) chloride is reacted with dichlorine hexoxide. This initial

reaction yields a solvated tris(perchlorato) scandium complex, Sc(ClO₄)₃·0.25Cl₂O₆.[1]

Desolvation: The solvated complex is heated to 95°C under dynamic vacuum. This step

removes the dichlorine hexoxide solvate, yielding pure, anhydrous scandium(III) perchlorate.

[1]

Note: Dichlorine hexoxide is a hazardous and reactive substance and should be handled with

extreme caution by experienced personnel in a suitable fume hood.
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Synthesis Workflow for Anhydrous Scandium(III) Perchlorate

Start: Hydrated Scandium(III) Chloride (ScCl3·nH2O)

Reaction

Dichlorine Hexoxide (Cl2O6)

Intermediate: Sc(ClO4)3·0.25Cl2O6

Formation of solvated complex

Heating at 95°C under dynamic vacuum

Product: Anhydrous Scandium(III) Perchlorate (Sc(ClO4)3)

Removal of Cl2O6

Click to download full resolution via product page

Caption: Synthesis workflow for anhydrous scandium(III) perchlorate.
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Proposed Bidentate Coordination of Perchlorate to Scandium(III)
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Caption: Bidentate coordination of perchlorate to Scandium(III).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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